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Compound of Interest

Compound Name: 6-Bromo-1-chloroisoquinoline

Cat. No.: B057692 Get Quote

An In-Depth Technical Guide on 6-Bromo-1-chloroisoquinoline

This document provides a comprehensive overview of the fundamental physicochemical

properties of 6-Bromo-1-chloroisoquinoline, a compound of interest for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Core Compound Data
6-Bromo-1-chloroisoquinoline is a halogenated heterocyclic aromatic compound. A summary

of its key molecular identifiers is presented below for quick reference. This data is crucial for

stoichiometric calculations, analytical characterization, and database referencing.

Parameter Value

Molecular Formula C9H5BrClN[1][2][3][4]

Molecular Weight 242.5 g/mol [1][2][3][4]

CAS Number 205055-63-6[1][4]

Experimental Protocols
Detailed experimental protocols for the synthesis of related bromo-chloro-isoquinoline

derivatives are often proprietary or described within specific patent literature. However, a

general synthetic approach can be inferred from publicly available information. One common
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method for the synthesis of chloro-substituted isoquinolines involves the treatment of the

corresponding isoquinoline N-oxide with a chlorinating agent such as phosphorus oxychloride

(POCl3). The starting material, a brominated isoquinoline N-oxide, would be synthesized from

the parent brominated isoquinoline. Purification of the final product is typically achieved through

column chromatography.

Visualizing Molecular Relationships
To clarify the relationship between the compound's name, its elemental composition (formula),

and its resulting molecular weight, the following logical diagram is provided.

6-Bromo-1-chloroisoquinoline
Molecular Formula

C9H5BrClN
is represented by Molecular Weight

242.5 g/mol
results in

Click to download full resolution via product page

Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. 6-Bromo-1-chloro-isoquinoline | C9H5BrClN | CID 22250244 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 6-Bromo-1-chloroisoquinoline synthesis - chemicalbook [chemicalbook.com]

4. 6-Bromo-1-chloroisoquinoline | [frontierspecialtychemicals.com]

To cite this document: BenchChem. [6-Bromo-1-chloroisoquinoline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057692#6-bromo-1-chloroisoquinoline-molecular-
weight-and-formula]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b057692?utm_src=pdf-body-img
https://www.benchchem.com/product/b057692?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/6-bromo-1-chloroisoquinoline-min-97-100-grams/ala-b182635-100g
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1-chloroisoquinoline
https://pubchem.ncbi.nlm.nih.gov/compound/6-Bromo-1-chloroisoquinoline
https://www.chemicalbook.com/synthesis/6-bromo-1-chloroisoquinoline.htm
https://frontierspecialtychemicals.com/product/6-bromo-1-chloroisoquinoline/
https://www.benchchem.com/product/b057692#6-bromo-1-chloroisoquinoline-molecular-weight-and-formula
https://www.benchchem.com/product/b057692#6-bromo-1-chloroisoquinoline-molecular-weight-and-formula
https://www.benchchem.com/product/b057692#6-bromo-1-chloroisoquinoline-molecular-weight-and-formula
https://www.benchchem.com/product/b057692#6-bromo-1-chloroisoquinoline-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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